![molecular formula C20H27N3O4 B2812450 Tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate CAS No. 2361809-46-1](/img/structure/B2812450.png)
Tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate, also known as Boc-L-Pro-NH-1-Boc-4-(2-enoyl)Pyrrolidine, is a synthetic compound that has been used in various scientific research studies. This compound is widely used in the field of medicinal chemistry for its unique properties and mechanism of action.
Mechanism of Action
The mechanism of action of Tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate-1-Boc-4-(2-enoyl)Pyrrolidine is not fully understood. However, it is believed to work by inhibiting certain enzymes or proteins that are involved in the progression of various diseases. This compound has been shown to have potent inhibitory activity against certain enzymes such as acetylcholinesterase, which is involved in the progression of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound-1-Boc-4-(2-enoyl)Pyrrolidine has been shown to have various biochemical and physiological effects. This compound has been shown to have potent inhibitory activity against certain enzymes such as acetylcholinesterase, which is involved in the progression of Alzheimer's disease. It has also been shown to have potent inhibitory activity against certain proteins such as cyclin-dependent kinases (CDKs), which are involved in the progression of cancer.
Advantages and Limitations for Lab Experiments
Tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate-1-Boc-4-(2-enoyl)Pyrrolidine has several advantages and limitations for lab experiments. One of the advantages of this compound is its potent inhibitory activity against certain enzymes and proteins, which makes it an ideal candidate for the development of therapeutic agents. However, one of the limitations of this compound is its high cost, which may limit its use in certain research studies.
Future Directions
There are several future directions for the research and development of Tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate-1-Boc-4-(2-enoyl)Pyrrolidine. One of the future directions is the development of more potent and selective inhibitors of certain enzymes and proteins. Another future direction is the development of new therapeutic agents for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Additionally, the use of this compound-1-Boc-4-(2-enoyl)Pyrrolidine as a diagnostic agent for the detection of certain diseases may also be explored in the future.
Synthesis Methods
The synthesis of Tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate-1-Boc-4-(2-enoyl)Pyrrolidine involves the reaction of tert-butyl N-[(S)-1-(prop-2-enoylamino)-3-pyrrolidinyl]carbamate with 4-(prop-2-enoylamino)benzoic acid in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP). The reaction is carried out in a suitable solvent such as dichloromethane or tetrahydrofuran (THF) at room temperature for several hours. The product is then purified by column chromatography using a suitable eluent such as ethyl acetate/hexanes.
Scientific Research Applications
Tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate-1-Boc-4-(2-enoyl)Pyrrolidine has been widely used in various scientific research studies. This compound has been studied for its potential use as a therapeutic agent for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. It has also been studied for its potential use as a diagnostic agent for the detection of certain diseases.
properties
IUPAC Name |
tert-butyl N-[[1-[4-(prop-2-enoylamino)benzoyl]pyrrolidin-3-yl]methyl]carbamate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H27N3O4/c1-5-17(24)22-16-8-6-15(7-9-16)18(25)23-11-10-14(13-23)12-21-19(26)27-20(2,3)4/h5-9,14H,1,10-13H2,2-4H3,(H,21,26)(H,22,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HUIZXXJHMFSVQT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C=C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H27N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
373.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.